Cas no 2228987-88-8 (2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine)

2-({4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chloro group at the 4-position and a pyrrolidinylmethyl moiety at the 5-position. This structure imparts significant potential as an intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the pyrrolidine moiety contributes to improved solubility and binding affinity. Its well-defined synthetic route and high purity make it suitable for research applications in drug discovery and development. The compound’s stability under standard conditions ensures reliable handling and storage.

2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine structure

2228987-88-8 structure

Product Name:2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine

CAS No:2228987-88-8

MF:C₁₁H₁₃ClN₄

MW:236.70072054863

CID:6320994

PubChem ID:165702211

Update Time:2025-05-25

2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine
- 2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine
- 2228987-88-8
- EN300-1992466
- Inchi： 1S/C11H13ClN4/c12-10-9-7(4-8-2-1-3-13-8)5-14-11(9)16-6-15-10/h5-6,8,13H,1-4H2,(H,14,15,16)
- InChI Key： AMCYLDAJBOSHPU-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC=C2CC1CCCN1

Computed Properties

Exact Mass: 236.0828741g/mol
Monoisotopic Mass: 236.0828741g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 53.6Å²

2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1992466-0.05g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	0.05g	$1464.0	2023-09-16
Enamine	EN300-1992466-0.1g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	0.1g	$1533.0	2023-09-16
Enamine	EN300-1992466-0.25g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	0.25g	$1604.0	2023-09-16
Enamine	EN300-1992466-0.5g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	0.5g	$1673.0	2023-09-16
Enamine	EN300-1992466-1.0g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	1g	$1742.0	2023-05-31
Enamine	EN300-1992466-2.5g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	2.5g	$3417.0	2023-09-16
Enamine	EN300-1992466-5.0g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	5g	$5056.0	2023-05-31
Enamine	EN300-1992466-10.0g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	10g	$7497.0	2023-05-31
Enamine	EN300-1992466-1g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	1g	$1742.0	2023-09-16
Enamine	EN300-1992466-5g	2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine	2228987-88-8	5g	$5056.0	2023-09-16

2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine Related Literature

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Additional information on 2-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)pyrrolidine

2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine: A Comprehensive Overview

2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine, also known by its CAS registry number 2228987-88-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule features a pyrrolidine ring fused with a pyrimidine moiety, along with a chlorine substituent, making it a unique candidate for exploring novel chemical reactions and bioactive properties.

The synthesis of 2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine involves advanced methodologies in organic chemistry, including multi-component reactions and catalytic processes. Recent studies have highlighted its role as an intermediate in the development of heterocyclic compounds, which are essential in drug discovery and materials science. Its structural complexity allows for extensive functionalization, enabling researchers to tailor its properties for specific applications.

One of the most promising areas of research involving this compound is its potential as a building block in medicinal chemistry. The pyrrolidine ring is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. By incorporating this moiety into larger molecular frameworks, scientists can design drugs with enhanced efficacy and reduced toxicity. For instance, recent findings suggest that derivatives of CAS No 2228987-88-8 exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases.

In addition to its medicinal applications, 2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine has shown promise in materials science. Its aromatic heterocyclic structure contributes to electronic properties that make it suitable for use in organic electronics. Researchers have explored its potential as a component in semiconducting materials and light-emitting diodes (LEDs), where its stability and conductivity are advantageous.

The study of this compound also extends to its environmental impact and degradation pathways. Understanding how CAS No 2228987-88-8 interacts with biological systems and degrades under various conditions is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have provided insights into its biodegradability and potential risks to aquatic ecosystems.

In conclusion, 2-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)pyrrolidine stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in shaping the future of chemical innovation.